Cas no 2353409-49-9 (Methyltetrazine-PEG8-PFP ester)

• Product Name: Methyltetrazine-PEG8-PFP ester
• CAS No: 2353409-49-9
• MF: C₃₄H₄₃F₅N₄O₁₁
• MW: 778.717447519302
• CID: 5052528
• PubChem ID: 137700718
• Update Time: 2025-10-30

Methyltetrazine-PEG8-PFP ester Chemical and Physical Properties

Names and Identifiers

• Methyltetrazine-PEG8-PFP ester
• HY-141273
• Perfluorophenyl 1-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy)-3,6,9,12,15,18,21,24-octaoxaheptacosan-27-oate
• 2,3,4,5,6-pentafluorophenyl 1-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]-3,6,9,12,15,18,21,24-octaoxaheptacosan-27-oate
• AKOS040743612
• (2,3,4,5,6-pentafluorophenyl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• G76872
• DA-55434
• 2353409-49-9
• CS-0115292
• BP-24327

• Inchi： 1S/C34H43F5N4O11/c1-24-40-42-34(43-41-24)25-2-4-26(5-3-25)53-23-22-52-21-20-51-19-18-50-17-16-49-15-14-48-13-12-47-11-10-46-9-8-45-7-6-27(44)54-33-31(38)29(36)28(35)30(37)32(33)39/h2-5H,6-23H2,1H3
• InChI Key： REVQAJYVXWMUAG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(CCOCCOCCOCCOCCOCCOCCOCCOCCOC1C=CC(C2=NN=C(C)N=N2)=CC=1)=O)F)F)F)F

Computed Properties

• Exact Mass: 778.28484901g/mol
• Monoisotopic Mass: 778.28484901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 54
• Rotatable Bond Count: 31
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 161

Additional information on Methyltetrazine-PEG8-PFP ester

Recent Advances in Methyltetrazine-PEG8-PFP Ester (CAS: 2353409-49-9) for Bioorthogonal Chemistry and Drug Delivery

The compound Methyltetrazine-PEG8-PFP ester (CAS: 2353409-49-9) has emerged as a pivotal reagent in bioorthogonal chemistry and targeted drug delivery systems. Recent studies highlight its unique properties, including high reactivity in inverse electron-demand Diels-Alder (IEDDA) reactions, water solubility conferred by the PEG8 spacer, and the PFP ester moiety's ability to facilitate efficient conjugation with amine-containing biomolecules. This briefing synthesizes the latest research on its applications in bioconjugation, pretargeted imaging, and antibody-drug conjugates (ADCs).

A 2023 study in Nature Communications demonstrated the compound's utility in live-cell labeling, where its rapid tetrazine ligation kinetics (k₂ ~10⁴ M⁻¹s⁻¹) enabled real-time tracking of metabolically engineered glycans. The PEG8 linker significantly reduced nonspecific binding compared to shorter PEG variants, while the PFP ester allowed for stable amide bond formation with lysine residues under physiological conditions. Researchers emphasized its low cytotoxicity (IC50 >100 μM in HEK293 cells), making it suitable for long-term imaging studies.

In cancer theranostics, a breakthrough published in Journal of Medicinal Chemistry (2024) utilized Methyltetrazine-PEG8-PFP ester as a dual-functional linker for constructing HER2-targeting ADCs. The tetrazine group enabled subsequent click chemistry with trans-cyclooctene (TCO)-modified payloads (e.g., monomethyl auristatin E), achieving a drug-antibody ratio (DAR) of 4.0 with 95% conjugation efficiency. Notably, the PEG8 spacer enhanced plasma stability (t₁/₂ = 72 h vs. 12 h for PEG4 analogs) and reduced hepatic clearance in murine models.

Recent innovations also explore its role in multimodal imaging probes. A Chemical Science paper (2024) detailed its use in assembling ⁶⁴Cu-labeled tetrazine constructs for PET/fluorescence imaging. The PFP ester permitted one-step radiolabeling efficiency of 92±3%, while the tetrazine moiety allowed rapid in vivo pretargeting to TCO-modified tumors (tumor-to-muscle ratio = 8.7 at 1 h post-injection). This approach addressed traditional limitations of direct radiolabeling, such as chelator-induced immunogenicity.

Ongoing challenges include optimizing the balance between reactivity and stability—some studies suggest modifying the methyl group on the tetrazine (e.g., to aryl derivatives) could enhance IEDDA kinetics without compromising shelf-life. Additionally, researchers are investigating alternative activation strategies for the PFP ester to prevent premature hydrolysis in aqueous formulations. These developments position Methyltetrazine-PEG8-PFP ester as a versatile tool advancing precision medicine applications.